Cas no 866846-41-5 (3-(4-ethoxybenzoyl)-4-(4-methoxybenzenesulfonyl)quinoline)

• Product Name: 3-(4-ethoxybenzoyl)-4-(4-methoxybenzenesulfonyl)quinoline
• CAS No: 866846-41-5
• MF: C₂₅H₂₁NO₅S
• MW: 447.502945661545
• CID: 6220195
• PubChem ID: 2137540
• Update Time: 2025-06-14

3-(4-ethoxybenzoyl)-4-(4-methoxybenzenesulfonyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethoxybenzoyl)-4-(4-methoxybenzenesulfonyl)quinoline
• 866846-41-5
• (4-ethoxyphenyl)-[4-(4-methoxyphenyl)sulfonylquinolin-3-yl]methanone
• AKOS001860657
• F1605-1162
• (4-ethoxyphenyl)(4-((4-methoxyphenyl)sulfonyl)quinolin-3-yl)methanone

• Inchi： 1S/C25H21NO5S/c1-3-31-19-10-8-17(9-11-19)24(27)22-16-26-23-7-5-4-6-21(23)25(22)32(28,29)20-14-12-18(30-2)13-15-20/h4-16H,3H2,1-2H3
• InChI Key： ASBDYBMCVBMQJC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(C1C(C(C2C=CC(=CC=2)OCC)=O)=CN=C2C=CC=CC=12)(=O)=O

Computed Properties

• Exact Mass: 447.11404394g/mol
• Monoisotopic Mass: 447.11404394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 90.9Ų

Additional information on 3-(4-ethoxybenzoyl)-4-(4-methoxybenzenesulfonyl)quinoline

Comprehensive Overview of 3-(4-ethoxybenzoyl)-4-(4-methoxybenzenesulfonyl)quinoline (CAS No. 866846-41-5)

The compound 3-(4-ethoxybenzoyl)-4-(4-methoxybenzenesulfonyl)quinoline (CAS No. 866846-41-5) is a sophisticated quinoline derivative with significant potential in pharmaceutical and material science applications. Its unique molecular structure, featuring both ethoxybenzoyl and methoxybenzenesulfonyl functional groups, makes it a subject of intense research. This article delves into its properties, synthesis, and relevance to current scientific trends, addressing common queries such as "quinoline derivatives in drug discovery" and "sulfonyl group applications."

Chemically, 3-(4-ethoxybenzoyl)-4-(4-methoxybenzenesulfonyl)quinoline belongs to the heterocyclic compounds family, renowned for their versatility in medicinal chemistry. The presence of the quinoline core enhances its binding affinity to biological targets, while the sulfonyl and benzoyl moieties contribute to its stability and reactivity. Researchers are particularly interested in its potential as a kinase inhibitor, a hot topic in oncology and autoimmune disease research. Recent studies highlight its role in modulating cellular pathways, aligning with the growing demand for "targeted therapy compounds."

Synthesis of CAS No. 866846-41-5 typically involves multi-step organic reactions, including Friedel-Crafts acylation and sulfonylation. The ethoxy and methoxy substituents are strategically introduced to optimize solubility and bioavailability, addressing frequent search terms like "improving drug solubility with ether groups." Advanced purification techniques, such as HPLC and column chromatography, ensure high purity, a critical factor for pharmaceutical intermediates.

In material science, this compound's aromatic system and electron-withdrawing groups make it a candidate for organic semiconductors and photovoltaic materials. With the rise of "green chemistry" and "sustainable materials," its potential applications in OLEDs and solar cells are under exploration. Users searching for "quinoline-based electronic materials" will find this compound's dual functionality particularly intriguing.

Safety and regulatory aspects of 3-(4-ethoxybenzoyl)-4-(4-methoxybenzenesulfonyl)quinoline adhere to global standards like REACH and ICH guidelines. While not classified as hazardous, proper handling protocols are recommended, reflecting the industry's focus on "safe chemical handling practices." Its environmental impact is minimal, aligning with "eco-friendly synthesis" trends.

In conclusion, CAS No. 866846-41-5 represents a convergence of pharmaceutical innovation and advanced material design. Its multifaceted applications respond to trending searches such as "next-generation drug scaffolds" and "functionalized heterocycles." As research progresses, this compound is poised to play a pivotal role in addressing unmet medical and technological needs.